Magnetic force microscopy
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n03ABEH000478
Abstract
Principles of the operation of the magnetic force microscope are considered. The main areas of application of magnetic force microscopy are characterised. The prospects are shown of using this method for solving problems of materials science, including the most topical problem, viz., the creation of magnetic recording media with ultrahigh recording density. Unique potentials for investigation of nanostructures using a combination of magnetic force microscopy with electron spin resonance and nuclear magnetic resonance are pointed out. Primary attention is focused on the description of experimental techniques. The bibliography includes 27 references.
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